Cas no 4288-93-1 (a-D-Galactopyranoside, methyl4,6-O-(phenylmethylene)-)

• Product Name: a-D-Galactopyranoside, methyl4,6-O-(phenylmethylene)-
• CAS No: 4288-93-1
• MF: C₁₄H₁₈O₆
• MW: 282.289124965668
• MDL: MFCD08274512
• CID: 332627
• PubChem ID: 329768227
• Update Time: 2025-04-19

a-D-Galactopyranoside, methyl4,6-O-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranoside, methyl4,6-O-(phenylmethylene)-
• 6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
• METHYL-4,6-O-BENZYLIDEN-ALPHA-D-GALACTOPYRANOSIDE
• 6-methoxy-2-phenylhexahydropyrano(3,2-d)(1,3)dioxine-7,8-diol
• (4aR,6S,7R,8R,8aR)-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
• Methyl 4,6-O-benzylidene-a-D-galactopyranoside
• SCHEMBL5575995
• 4288-93-1
• MFCD08274512
• (4AR,6S,7R,8R,8aR)-6-methoxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
• AKOS015919191
• W-203658
• Methyl-4,6-O-benzylidene-alpha-D-galactopyranoside, 95%
• 72904-85-9
• Methyl4,6-O-benzylidene-a-D-galactopyranoside
• A-D-galactopyranoside
• Methyl-4,6-O-benzylidene-
• (4AR,6S,7R,8R,8AR)-6-METHOXY-2-PHENYL-HEXAHYDRO-2H-PYRANO[3,2-D][1,3]DIOXINE-7,8-DIOL

• MDL： MFCD08274512
• Inchi： 1S/C14H18O6/c1-17-14-11(16)10(15)12-9(19-14)7-18-13(20-12)8-5-3-2-4-6-8/h2-6,9-16H,7H2,1H3/t9-,10-,11-,12+,13?,14+/m1/s1
• InChI Key： VVSWDMJYIDBTMV-CQMHSGHYSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]2[C@H]1COC(C1C=CC=CC=1)O2)O)O)OC

Computed Properties

• Exact Mass: 282.11034
• Monoisotopic Mass: 282.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.36
• Melting Point: 153-158 °C
• Boiling Point: 473°Cat760mmHg
• Flash Point: 239.8°C
• PSA: 77.38
• LogP: 0.19370
• Optical Activity: [α]22/D +160°, c = 0.5% in methanol

a-D-Galactopyranoside, methyl4,6-O-(phenylmethylene)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins Pyranodioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins